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Compound of Interest

Compound Name: (rel)-MK 287

Cat. No.: B1676615 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed protocol for the preparation of stock solutions of (rel)-MK-

287, a potent and selective antagonist of the platelet-activating factor (PAF) receptor. Accurate

preparation of stock solutions is critical for ensuring the reliability and reproducibility of

experimental results.

Compound Information
(rel)-MK-287, also known as (rel)-L-680573, is the relative configuration of MK-287. MK-287 is

a tetrahydrofuran analog that potently inhibits the binding of platelet-activating factor to its

receptor.[1]
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Property Value Source

Synonyms (rel)-L-680573 MedChemExpress

CAS Number 135947-75-0 MedChemExpress

Molecular Formula C22H28O5S Inferred from Structure

Molecular Weight 404.52 g/mol Inferred from Structure

Solubility Soluble in DMSO General Knowledge

Storage

Store at -20°C as a solid. In

solvent, store at -80°C for up

to 1 year.

General Lab Practice

Safety Precautions
Handle (rel)-MK-287 in accordance with good industrial hygiene and safety practices.[2][3][4][5]

Personal Protective Equipment (PPE): Wear appropriate PPE, including a lab coat, safety

glasses, and gloves.

Handling: Avoid generating dust. Use in a well-ventilated area or under a chemical fume

hood.

Exposure: Avoid contact with skin and eyes. In case of contact, wash the affected area

thoroughly with water.

Storage: Keep the container tightly closed in a dry and well-ventilated place.

Experimental Protocol: Preparation of a 10 mM
DMSO Stock Solution
This protocol describes the preparation of a 10 mM stock solution of (rel)-MK-287 in dimethyl

sulfoxide (DMSO).

Materials:
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(rel)-MK-287 powder

Dimethyl sulfoxide (DMSO), anhydrous

Microcentrifuge tubes

Calibrated analytical balance

Vortex mixer

Pipettes and sterile pipette tips

Procedure:

Equilibrate: Allow the vial of (rel)-MK-287 powder to warm to room temperature before

opening to prevent condensation.

Weigh: Tare a sterile microcentrifuge tube on a calibrated analytical balance. Carefully weigh

the desired amount of (rel)-MK-287 powder. For example, to prepare 1 mL of a 10 mM stock

solution, weigh 4.045 mg of (rel)-MK-287.

Calculate Solvent Volume: Use the following formula to calculate the volume of DMSO

required to achieve the desired concentration:

Volume (L) = Mass (g) / (Concentration (mol/L) × Molecular Weight ( g/mol ))

For 1 mL of a 10 mM solution: Volume (L) = 0.004045 g / (0.010 mol/L × 404.52 g/mol ) =

0.001 L = 1 mL

Dissolve: Add the calculated volume of anhydrous DMSO to the microcentrifuge tube

containing the (rel)-MK-287 powder.

Mix: Close the tube tightly and vortex thoroughly until the solid is completely dissolved.

Gentle warming (e.g., in a 37°C water bath) may be required to facilitate dissolution.

Store: Aliquot the stock solution into smaller, single-use volumes to avoid repeated freeze-

thaw cycles. Store the aliquots at -80°C.
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Visualizations
Experimental Workflow

Workflow for (rel)-MK-287 Stock Solution Preparation
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Caption: Workflow for preparing (rel)-MK-287 stock solution.

Hypothetical Signaling Pathway Inhibition
(rel)-MK-287 is an antagonist of the Platelet-Activating Factor Receptor (PAFR), a G-protein

coupled receptor. The following diagram illustrates a simplified, hypothetical signaling pathway

that could be inhibited by (rel)-MK-287.
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Hypothetical PAFR Signaling and Inhibition by (rel)-MK-287
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Caption: Inhibition of PAFR signaling by (rel)-MK-287.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.medchemexpress.com/rel-mk-287.html?locale=ko-KR
https://www.fishersci.co.uk/chemicalProductData_uk/wercs?itemCode=10606332&lang=EN
https://www.fishersci.com/store/msds?partNumber=AAA14899&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC127930100&productDescription=METHYLTRICHLOROSILANE%2C+9+10ML&vendorId=VN00032119&countryCode=US&language=en
https://www.spectrumchemical.com/media/sds/T2081_AGHS.pdf
https://www.benchchem.com/product/b1676615#preparation-of-rel-mk-287-stock-solutions
https://www.benchchem.com/product/b1676615#preparation-of-rel-mk-287-stock-solutions
https://www.benchchem.com/product/b1676615#preparation-of-rel-mk-287-stock-solutions
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1676615?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1676615?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

